3-(2-Cyclohexylethyl)pyridin-4-amine hydrochloride

• IUPAC Name: 3-(2-cyclohexylethyl)pyridin-4-amine;hydrochloride
• InChI: InChI=1S/C13H20N2.ClH/c14-13-8-9-15-10-12(13)7-6-11-4-2-1-3-5-11;/h8-11H,1-7H2,(H2,14,15);1H
• InChI Key: QHRMTUSDEAFRCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCC2=C(C=CN=C2)N.Cl
• Molecular Formula: C13H21ClN2
• Molecular Weight: 240.77 g/mol

Description

3-(2-Cyclohexylethyl)pyridin-4-amine hydrochloride, or 3-CEPA, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a cyclic amine that is derived from pyridine and has a wide range of biochemical and physiological effects. 3-CEPA has been used in laboratory experiments to study a variety of biological processes, and it has been found to have a number of advantages and limitations for use in such experiments.

Scientific Research Applications

3-CEPA has been found to have a number of applications in scientific research. It has been used as a starting material for the synthesis of other organic compounds, including a range of aminopyridines and pyridine derivatives. It has also been used as a reagent for the synthesis of various pharmaceuticals, such as the anti-inflammatory drug celecoxib. In addition, 3-CEPA has been used in studies of the pharmacology of various neurotransmitter systems, including the dopaminergic and serotonergic systems.

Mechanism of Action

3-CEPA has been found to act as an agonist at both the serotonin 5-HT2A and 5-HT2C receptors. It is thought to act as an agonist at these receptors by binding to them and activating them, leading to an increase in the activity of the neurotransmitters serotonin and dopamine. This increase in activity is thought to be responsible for the biochemical and physiological effects of 3-CEPA.
Biochemical and Physiological Effects
3-CEPA has been found to have a number of biochemical and physiological effects. It has been found to have an antidepressant effect, and it has been shown to reduce anxiety and improve mood in animal studies. In addition, 3-CEPA has been found to have an anti-inflammatory effect, and it has been shown to reduce inflammation in animal models of inflammation. Finally, 3-CEPA has been found to have a neuroprotective effect, and it has been shown to protect neurons from damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3-CEPA has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize, and it can be synthesized in a relatively short amount of time. In addition, 3-CEPA has been found to have a number of biochemical and physiological effects, making it useful for studying a variety of biological processes. However, 3-CEPA is a relatively unstable compound, and it has a tendency to break down over time. This can limit its usefulness in laboratory experiments.

Future Directions

The potential future directions for research on 3-CEPA are numerous. One potential direction is to further explore its mechanism of action, and to investigate how it binds to and activates the serotonin 5-HT2A and 5-HT2C receptors. In addition, further research could be conducted to explore the biochemical and physiological effects of 3-CEPA, and to investigate its potential as an antidepressant, anti-inflammatory, and neuroprotective agent. Finally, further research could be conducted to investigate the potential of 3-CEPA as a starting material for the synthesis of other organic compounds.